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Compound of Interest

Compound Name: Chloromethyl 2-ethylbutanoate

CAS No.: 40930-71-0

Cat. No.: B3037041

Get Quote

Executive Summary & Chemical Identity
Immediate Action Required: This compound is an

-chloromethyl ester. Unlike standard esters, it possesses alkylating potential and hydrolyzes to
release toxic byproducts (Formaldehyde and HCl). Standard drain disposal—even after
neutralization—is strictly prohibited.

This guide defines the containment, segregation, and disposal protocols required to maintain

scientific integrity and personnel safety.
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Parameter Data

Chemical Name Chloromethyl 2-ethylbutanoate

Synonyms
Chloromethyl 2-ethylbutyrate; Butanoic acid, 2-

ethyl-, chloromethyl ester

CAS Number 40930-71-0

Molecular Formula

Molecular Weight 164.63 g/mol

Physical State Colorless to pale yellow oil

Flash Point ~49°C (120°F) - Flammable

Hazard Characterization: The "Why" Behind the Protocol
To ensure compliance and safety, one must understand the chemical causality of this

substance's hazards. It is not merely "toxic"; it is a reactive alkylating agent.

2.1 The Hydrolysis Threat
The primary danger of Chloromethyl 2-ethylbutanoate lies in its instability in the presence of

moisture. Upon contact with water or humid air, it undergoes rapid hydrolysis.

Reaction Pathway:

R-COOH: 2-Ethylbutanoic acid (Irritant, stench).

Formaldehyde: Known carcinogen, sensitizer.

HCl: Corrosive gas/acid.

Operational Implication: Waste containers must be strictly anhydrous. Bulging containers

indicate moisture ingress and active hydrolysis (gas evolution).

2.2 Alkylating Potential
As an
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-halo ester, this compound can alkylate DNA and proteins. While specific carcinogenicity data
for this exact CAS may be limited, structurally related chloromethyl esters are treated as
potential carcinogens. Handle with the same rigor used for Chloromethyl methyl ether (CMME).

Disposal Decision Matrix & Workflow
Do not attempt to chemically neutralize this substance on the benchtop (e.g., alkaline

hydrolysis) unless you have a closed system. Open-bench neutralization releases

formaldehyde gas.

3.1 Waste Segregation Strategy
Stream A (Pure/Concentrated): Segregate into "Halogenated Organic Solvents" or "High

Hazard Organics."

Stream B (Dilute in Solvent): Compatible with standard halogenated solvent waste (e.g.,

DCM/Chloroform mixtures), provided the bulk solvent is not aqueous.

Incompatibility: NEVER mix with strong oxidizers, aqueous bases (exothermic hydrolysis), or

alkali metals.

3.2 Visual Workflow (DOT Diagram)
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Waste Generation:
Chloromethyl 2-ethylbutanoate

Is the waste Pure or Dilute?

Pure/Concentrated Liquid

Concentrated

Dilute Solution (<5%)

Diluted in Organic Solvent

Select Container:
Amber Glass or HDPE

(Must be DRY)

Labeling:
'Flammable', 'Corrosive',

'Halogenated', 'Toxic'

Segregation:
Store away from Oxidizers

& Aqueous Waste

Final Disposal Method:
High-Temp Incineration

(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of Chloromethyl 2-ethylbutanoate
waste.

Detailed Disposal Protocol
Step 1: Packaging

Primary Container: Use amber glass bottles with PTFE-lined caps. Polyethylene (HDPE) is

acceptable for short-term storage.

Headspace: Leave at least 10-15% headspace. If hydrolysis occurs, pressure will build;

insufficient headspace can cause bottle rupture.

Sealing: Parafilm is insufficient. Use electrical tape or a secondary screw-top seal to prevent

moisture ingress.

Step 2: Labeling
In addition to standard GHS labels, the waste tag must explicitly state:

CONTAINS: Chloromethyl 2-ethylbutanoate DANGER: Generates Formaldehyde & HCl on

contact with water. FLAMMABLE | HALOGENATED

Step 3: Storage Prior to Pickup
Store in a Flammable Safety Cabinet.

Ensure the area is cool and dry.[1]

Secondary Containment: Place the bottle inside a polyethylene tray to capture leaks.

Step 4: Final Destruction
Method: Commercial Incineration.
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Specification: The incinerator must be equipped with a secondary combustion chamber

(residence time >2 seconds at >1100°C) and an acid gas scrubber to neutralize the HCl

produced.

Prohibited: Do not use fuel blending (cement kiln) routes if the facility cannot handle high

chlorine content or acute toxics.

Emergency Contingencies
Spill Cleanup (Lab Scale < 500 mL)

Evacuate: Clear the immediate area. The vapors are lachrymatory (tear-inducing) and

irritating.

PPE: Wear butyl rubber or Silver Shield® gloves (nitrile provides limited protection against

halogenated esters), safety goggles, and a lab coat. Use a respirator (organic vapor/acid gas

cartridge) if outside a fume hood.

Absorb: Do not use water. Cover the spill with dry vermiculite, sand, or a commercial non-

combustible absorbent pads.

Neutralize (Secondary): Once absorbed, the solid waste can be treated with a dilute solution

of aqueous ammonia or sodium carbonate inside a fume hood to quench the ester, but this

will generate fumes. Preferred: Collect absorbed material directly into a wide-mouth

hazardous waste jar for incineration.

Exposure First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.

Skin/Eye Contact: Flush with water for 15 minutes.[2] Note that water will hydrolyze the

chemical on the skin, potentially creating HCl burns; flushing must be copious to wash away

the acid immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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